Cas no 1261562-46-2 (2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid is a fluorinated pyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a trifluoromethoxy-substituted phenyl ring and a pyridine core with a hydroxyl and acetic acid functional group, offering versatility for further chemical modifications. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, which may improve bioavailability in drug development. The compound’s carboxylic acid moiety allows for derivatization or salt formation, broadening its utility in synthesis. This molecule is of interest for its potential as an intermediate in the design of biologically active compounds, particularly in targeting inflammation or CNS disorders.

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid structure

1261562-46-2 structure

Product Name:2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

CAS No:1261562-46-2

MF:C₁₄H₁₀F₃NO₄

MW:313.228714466095

CID:4920754

Update Time:2025-06-11

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
- Inchi： 1S/C14H10F3NO4/c15-14(16,17)22-10-4-2-1-3-9(10)12-8(7-11(19)20)5-6-18-13(12)21/h1-6H,7H2,(H,18,21)(H,19,20)
- InChI Key： QMNNJNGQPLPNDG-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=CC=1C1C(NC=CC=1CC(=O)O)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 525
XLogP3: 2
Topological Polar Surface Area: 75.6

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001249-250mg	2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid	1261562-46-2	97%	250mg	$727.60	2023-09-03
Alichem	A024001249-500mg	2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid	1261562-46-2	97%	500mg	$1068.20	2023-09-03
Alichem	A024001249-1g	2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid	1261562-46-2	97%	1g	$1814.40	2023-09-03

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Additional information on 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic Acid: A Comprehensive Overview

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid, identified by the CAS number 1261562-46-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, trifluoromethoxy, and acetic acid groups. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The synthesis of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. The use of environmentally friendly catalysts and solvents has also been explored to align with the principles of green chemistry.

One of the most promising aspects of this compound is its biological activity. Studies have demonstrated that 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid exhibits potent anti-inflammatory and antioxidant properties. These findings have led researchers to investigate its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Preclinical studies have shown that the compound can effectively inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models.

In addition to its biological applications, 1261562-46-2 has also been studied for its role in material science. The trifluoromethoxy group imparts high thermal stability and chemical resistance, making it a candidate for advanced polymer materials. Recent research has explored its incorporation into polymeric matrices to enhance mechanical properties and durability under harsh environmental conditions.

The structural versatility of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid also makes it an ideal scaffold for further chemical modifications. Researchers have successfully synthesized various derivatives by altering the substituents on the pyridine ring or modifying the acetic acid group. These derivatives have shown enhanced bioavailability and efficacy in preclinical models, paving the way for future therapeutic developments.

In terms of safety and toxicity profiles, preliminary studies indicate that 1261562-46-2 has a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for clinical use.

The discovery and development of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid represent a significant milestone in modern organic chemistry. Its unique combination of chemical properties, biological activity, and structural versatility positions it as a promising candidate for diverse applications across multiple scientific disciplines.